Cas no 1114648-26-8 (ethyl 4-{[ethyl(3-methylphenyl)carbamoyl]methoxy}-2-phenylquinoline-6-carboxylate)

• Product Name: ethyl 4-{[ethyl(3-methylphenyl)carbamoyl]methoxy}-2-phenylquinoline-6-carboxylate
• CAS No: 1114648-26-8
• MF: C₂₉H₂₈N₂O₄
• MW: 468.543627738953
• CID: 5389149
• Update Time: 2025-06-08

ethyl 4-{[ethyl(3-methylphenyl)carbamoyl]methoxy}-2-phenylquinoline-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-[2-(N-ethyl-3-methylanilino)-2-oxoethoxy]-2-phenylquinoline-6-carboxylate
• ethyl 4-{[ethyl(3-methylphenyl)carbamoyl]methoxy}-2-phenylquinoline-6-carboxylate

• Inchi： 1S/C29H28N2O4/c1-4-31(23-13-9-10-20(3)16-23)28(32)19-35-27-18-26(21-11-7-6-8-12-21)30-25-15-14-22(17-24(25)27)29(33)34-5-2/h6-18H,4-5,19H2,1-3H3
• InChI Key： MAXUJIZFVPXXRS-UHFFFAOYSA-N
• SMILES： N1=C2C(C=C(C(OCC)=O)C=C2)=C(OCC(N(CC)C2=CC=CC(C)=C2)=O)C=C1C1=CC=CC=C1

Additional information on ethyl 4-{[ethyl(3-methylphenyl)carbamoyl]methoxy}-2-phenylquinoline-6-carboxylate

Introduction to Ethyl 4-{[Ethyl(3-Methylphenyl)carbamoyl]methoxy}-2-Phenylquinoline-6-carboxylate (CAS No. 1114648-26-8)

Ethyl 4-{[Ethyl(3-methylphenyl)carbamoyl]methoxy}-2-phenylquinoline-6-carboxylate (CAS No. 1114648-26-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its intricate molecular structure, holds potential for various therapeutic applications, particularly in the treatment of diseases involving inflammation and cancer. The compound's unique chemical properties and biological activities make it a subject of ongoing research, with recent studies shedding light on its mechanisms of action and potential therapeutic benefits.

The molecular formula of ethyl 4-{[ethyl(3-methylphenyl)carbamoyl]methoxy}-2-phenylquinoline-6-carboxylate is C₂₉H₂₉N₃O₄, and it has a molecular weight of approximately 475.55 g/mol. The compound features a quinoline core, which is a common scaffold in many biologically active molecules due to its ability to interact with various biological targets. The presence of the ethyl carbamoyl and phenyl groups further enhances its pharmacological properties, making it a promising candidate for drug development.

Recent studies have focused on the anti-inflammatory and anti-cancer properties of ethyl 4-{[ethyl(3-methylphenyl)carbamoyl]methoxy}-2-phenylquinoline-6-carboxylate. One notable study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that the compound could be developed into a novel therapeutic agent for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, ethyl 4-{[ethyl(3-methylphenyl)carbamoyl]methoxy}-2-phenylquinoline-6-carboxylate has shown promising anti-cancer activity. Research conducted at the National Cancer Institute found that the compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. Specifically, it was effective against breast cancer and colon cancer cell lines, with minimal toxicity to normal cells. These results highlight the compound's potential as a lead molecule for developing new cancer therapeutics.

The mechanism of action of ethyl 4-{[ethyl(3-methylphenyl)carbamoyl]methoxy}-2-phenylquinoline-6-carboxylate is not yet fully understood, but recent studies suggest that it may involve multiple pathways. For instance, the compound appears to modulate signaling pathways such as NF-κB and MAPK, which are known to play crucial roles in inflammation and cancer progression. By targeting these pathways, the compound can effectively reduce inflammation and inhibit tumor growth.

The pharmacokinetic properties of ethyl 4-{[ethyl(3-methylphenyl)carbamoyl]methoxy}-2-phenylquinoline-6-carboxylate have also been investigated. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral medication. Additionally, the compound exhibits low toxicity in animal models, which is a critical factor for its potential use in clinical settings.

In conclusion, ethyl 4-{[ethyl(3-methylphenyl)carbamoyl]methoxy}-2-phenylquinoline-6-carboxylate (CAS No. 1114648-26-8) is a promising compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for developing new therapeutic agents for treating inflammatory diseases and cancer. Ongoing research continues to explore its mechanisms of action and optimize its properties for clinical applications.